Cas no 1806913-96-1 (3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-carboxylic acid)
3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-carboxylic acid
-
- Inchi: 1S/C8H7BrF2N2O2/c9-5-3(1-12)6(7(10)11)13-2-4(5)8(14)15/h2,7H,1,12H2,(H,14,15)
- InChI Key: BIABDUPHPTYDKD-UHFFFAOYSA-N
- SMILES: BrC1C(C(=O)O)=CN=C(C(F)F)C=1CN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 243
- XLogP3: -1.7
- Topological Polar Surface Area: 76.2
3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029057687-250mg |
3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-carboxylic acid |
1806913-96-1 | 97% | 250mg |
$940.80 | 2022-03-31 | |
| Alichem | A029057687-500mg |
3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-carboxylic acid |
1806913-96-1 | 97% | 500mg |
$1,597.40 | 2022-03-31 | |
| Alichem | A029057687-1g |
3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-carboxylic acid |
1806913-96-1 | 97% | 1g |
$2,890.60 | 2022-03-31 |
3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-carboxylic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-carboxylic acid
Professional Introduction to 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-carboxylic Acid (CAS No. 1806913-96-1)
3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-carboxylic acid, with the CAS number 1806913-96-1, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, holds promise for various applications in drug development, particularly in the synthesis of novel bioactive molecules.
The structural framework of 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-carboxylic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of an amino methyl group at the 3-position, a bromine substituent at the 4-position, and a difluoromethyl group at the 2-position, along with a carboxylic acid moiety at the 5-position, makes it a versatile intermediate for constructing more intricate molecular architectures. These features are particularly valuable in the design of small-molecule inhibitors and other therapeutic agents.
In recent years, there has been a growing interest in exploring the potential of pyridine derivatives in medicinal chemistry. Pyridine-based compounds are widely recognized for their biological activity and have been successfully incorporated into numerous drugs on the market. The specific arrangement of functional groups in 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-carboxylic acid enhances its suitability for further chemical modifications, enabling researchers to tailor its properties for specific biological targets.
One of the most compelling aspects of this compound is its utility as a building block for synthesizing more complex molecules. The amino methyl group, for instance, can be readily coupled with other functional groups via amide or urea linkages, while the bromine atom at the 4-position allows for palladium-catalyzed cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many pharmacologically active compounds.
The difluoromethyl group is another critical feature that contributes to the compound's appeal. Difluorinated compounds have been extensively studied due to their enhanced metabolic stability and improved binding affinity to biological targets. The electron-withdrawing nature of the difluoromethyl group can also influence the electronic properties of the molecule, making it an excellent candidate for modulating receptor interactions.
The carboxylic acid moiety at the 5-position provides an additional site for further functionalization. This group can be esterified, amidated, or converted into other derivatives, expanding the range of possible applications. For example, esters of this compound have been explored as prodrugs to improve solubility or bioavailability, while amides can be designed to target specific enzymes or receptors.
Recent advancements in computational chemistry and drug discovery technologies have further highlighted the importance of compounds like 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-carboxylic acid. Molecular modeling studies have demonstrated that modifications to this scaffold can lead to potent inhibitors of various therapeutic targets. For instance, virtual screening campaigns have identified derivatives of this compound that exhibit inhibitory activity against kinases and other enzymes implicated in cancer and inflammatory diseases.
In addition to its synthetic utility, 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-carboxylic acid has been investigated in several preclinical studies. These studies have shown that certain derivatives exhibit promising pharmacological profiles, including anti-inflammatory and antiviral effects. The ability to fine-tune the molecular structure through strategic functionalization has allowed researchers to optimize these properties and develop more effective therapeutic agents.
The development of novel synthetic methodologies has also played a crucial role in advancing the use of this compound. New catalytic systems and reaction conditions have enabled more efficient and scalable production processes, making it more accessible for industrial applications. This progress is particularly important for drug discovery programs that require large quantities of high-quality intermediates.
The future prospects for 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-carboxylic acid are vast. As our understanding of biological systems continues to evolve, new therapeutic targets will emerge, necessitating innovative molecular architectures. This compound remains a valuable asset in the pharmaceutical chemist's toolkit, offering a platform for developing next-generation drugs that address unmet medical needs.
In conclusion, 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1806913-96-1) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and synthetic versatility make it an indispensable intermediate for constructing novel bioactive molecules. As advancements in chemistry and biology continue to unfold, this compound is poised to play a pivotal role in shaping the future of medicine.
1806913-96-1 (3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)